Cas no 1361864-22-3 (6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde)

• Product Name: 6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde
• CAS No: 1361864-22-3
• MF: C₁₂H₈Cl₂N₂O
• MW: 267.11072063446
• CID: 4928784
• Update Time: 2025-06-10

6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H8Cl2N2O/c13-10-2-1-8(4-11(10)14)9-3-7(6-17)5-16-12(9)15/h1-6H,(H2,15,16)
• InChI Key： ZWFOBJGCGAUISW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(N)=NC=C(C=O)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.8
• Topological Polar Surface Area: 56

Additional information on 6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde

Introduction to 6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361864-22-3) and Its Emerging Applications in Chemical Biology

6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde, identified by the chemical identifier CAS No. 1361864-22-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the nicotinaldehyde family, which is well-known for its role in pharmaceutical research and development. The presence of both amino and aldehyde functional groups, coupled with a dichlorophenyl substituent, makes it a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde consists of a pyridine core substituted with an amino group at the 6-position and an aldehyde group at the 5-position, flanked by a 3,4-dichlorophenyl moiety. This arrangement not only contributes to its distinct chemical reactivity but also opens up possibilities for its application in various biochemical pathways. The dichlorophenyl group, in particular, is known to enhance the lipophilicity and binding affinity of the molecule, making it an attractive candidate for drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde. Studies have demonstrated its ability to interact with multiple biological targets, including enzymes and receptors involved in metabolic pathways. One of the most promising areas of research has been its role in modulating enzyme activity related to inflammation and oxidative stress. The aldehyde group in the molecule can participate in Schiff base formation, leading to the development of novel inhibitors that could be beneficial in treating chronic inflammatory diseases.

Moreover, the amino group provides a site for further derivatization, allowing chemists to tailor the compound’s properties for specific applications. For instance, coupling this compound with other bioactive molecules has led to the synthesis of novel heterocyclic compounds with enhanced pharmacological effects. These derivatives have shown promise in preclinical studies as potential candidates for treating neurological disorders and cancer.

The dichlorophenyl substituent plays a crucial role in determining the compound’s solubility and metabolic stability. This feature makes it an ideal candidate for oral administration, where bioavailability is a critical factor. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde with various biological targets with high accuracy. These predictions have guided experimental efforts toward optimizing the compound’s pharmacokinetic properties.

One of the most exciting developments in the field has been the discovery of 6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde’s ability to act as a precursor for synthesizing bioactive natural products. By leveraging biocatalytic methods, researchers have been able to convert this compound into more complex molecules that mimic natural products known for their therapeutic effects. This approach not only expands the synthetic toolkit available to chemists but also provides new insights into the biosynthetic pathways of these natural products.

The compound’s potential as an intermediate in drug development has also been recognized by pharmaceutical companies worldwide. Several ongoing clinical trials are investigating derivatives of 6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde for their efficacy in treating various diseases. These trials are expected to provide valuable data on the compound’s safety and efficacy profiles, further solidifying its position as a key player in modern drug discovery.

From a chemical biology perspective, 6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde offers a unique platform for studying enzyme mechanisms and developing novel inhibitors. Its ability to interact with multiple targets makes it an invaluable tool for understanding complex biological networks. Researchers are particularly interested in how this compound can modulate enzymes involved in metabolic pathways associated with diabetes and obesity.

The future prospects of 6-Amino-5-(3,4-dichlorophenyl)nicotinaldehyde are vast and multifaceted. As computational methods improve and our understanding of biological systems deepens, new applications for this compound are likely to emerge. Whether it is through its use as a building block for drug synthesis or as a tool for biochemical research, one thing is certain: this compound will continue to play a significant role in advancing our knowledge and capabilities in chemical biology.